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Compound of Interest

Compound Name: 4Alpha-Hydroxy Stanozolol

Cat. No.: B1512197

Audience: Researchers, scientists, and drug development professionals.

Introduction

Stanozolol is a synthetic anabolic steroid that is extensively metabolized in the body. For
effective detection, particularly in the context of anti-doping analysis, the focus is on identifying
its metabolites, which are excreted in urine over an extended period. The primary metabolites
include 3'-hydroxystanozolol, 43-hydroxystanozolol, and 163-hydroxystanozolol. These
metabolites are often present in urine as glucuronide or sulfate conjugates. This application
note provides a detailed protocol for the analysis of stanozolol and its metabolites using high-
performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS).

Data Presentation

The following tables summarize the quantitative data for the HPLC-MS/MS analysis of
stanozolol and its key metabolites.

Table 1: Mass Spectrometry Parameters for Stanozolol and its Metabolites
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Compound Precursor lon (m/z) Product lon (m/z) lonization Mode
Stanozolol 329.2 81.1,95.1,107.1 ESI+
3'-hydroxystanozolol 345.2 121.1,107.1,95.1 ESI+
43-hydroxystanozolol 345.2 309.0, 121.1, 107.1 ESI+
16p-
345.2 81.1,95.1, 107.1 ESI+
hydroxystanozolol
Stanozolol-N-
. 505.3 329.2 ESI+
glucuronide
17-epistanozolol-N-
_ 505.3 329.2 ESI+
glucuronide
3'-hydroxystanozolol
_ 521.3 345.2 ESI+
glucuronide
Table 2: Method Detection and Quantification Limits
. . Limit of
Limit of Detection L .
Compound Quantification Matrix
(LOD)
(LOQ)
Stanozolol 0.1-0.5ng/mL[1] 0.25 pg/L[2] Urine
3'-hydroxystanozolol 50 pg/mL[3] Not specified Urine
4(3-hydroxystanozolol 0.2 ng/mL Not specified Urine
16B- " :
0.2 ng/mL Not specified Urine
hydroxystanozolol
Stanozolol-N- -~ ]
] 100 pg/mL[4] Not specified Urine
glucuronide
17-epistanozolol-N- - )
] 100 pg/mL[4] Not specified Urine
glucuronide
3'-hydroxystanozolol -~ )
) 50 pg/mL[3] Not specified Urine
glucuronide
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Experimental Protocols

A detailed methodology for the analysis of stanozolol metabolites is provided below.
1. Sample Preparation

e Enzymatic Hydrolysis of Glucuronide Conjugates

o

To 2 mL of urine, add 1 mL of phosphate buffer (pH 7.0).

o

Add 50 pL of B-glucuronidase from E. coli.

[¢]

Incubate the mixture at 60°C for 1 hour.[5]

[¢]

After incubation, cool the sample to room temperature before proceeding to extraction.

e Liquid-Liquid Extraction (LLE)

o

Adjust the pH of the hydrolyzed urine sample to be acidic by adding 10 pL of 5N HCLI.[5]

[¢]

Add 5 mL of a mixture of tert-butyl methyl ether and n-pentane.

[¢]

Vortex for 5 minutes and centrifuge at 4000 rpm for 10 minutes.

o

Transfer the organic layer to a new tube.

o

Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

e Solid-Phase Extraction (SPE)

o

Condition an Oasis MCX SPE cartridge with 2 mL of methanol followed by 2 mL of water.
[5]

[¢]

Load the acidified hydrolyzed urine sample onto the cartridge.[5]

o

Wash the cartridge with 2 mL of 0.1 M HCI, followed by 2 mL of methanol.[5]

o

Elute the analytes with 2 mL of methanol containing 1% ammonium hydroxide.[5]
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o Evaporate the eluate to dryness under a nitrogen stream at 40°C.
2. HPLC-MS/MS Analysis
o Reconstitution

o Reconstitute the dried extract in 100 pL of the initial mobile phase (e.g., 95:5
water:acetonitrile with 0.1% formic acid).

e HPLC Conditions
o Column: C18 reverse-phase column (e.g., Zorbax 5um SB-C18, 50mm x 2.1mm).[6]
o Mobile Phase A: Water with 5mM ammonium formate and 0.1% formic acid.[7]

o Mobile Phase B: Acetonitrile with 10% water, 5mM ammonium formate, and 0.1% formic
acid.[7]

o Flow Rate: 0.3 mL/min.[6]

o Gradient: A typical gradient starts with a low percentage of organic phase (e.g., 30% B),
ramps up to a high percentage (e.g., 70% B), and then re-equilibrates.[6]

o Injection Volume: 10 pL.
e Mass Spectrometry Conditions
o lonization Source: Electrospray lonization (ESI) in positive mode.
o Scan Mode: Multiple Reaction Monitoring (MRM).[2][6]
o Drying Gas Temperature: 350°C.[6]

o Nebulizing Gas Pressure: 45 psi.[6]

Visualizations
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Caption: Metabolic pathway of stanozolol.

Sample Preparation Analysis
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Caption: Experimental workflow for HPLC-MS/MS analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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